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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guidance and frequently asked questions (FAQs) to optimize

the use of spray adjuvants with the herbicide quizalofop.
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Issue Potential Cause Recommended Solution

Reduced quizalofop efficacy

when tank-mixed with other

herbicides (e.g., broadleaf

herbicides).

Herbicide antagonism can

occur, reducing the

effectiveness of quizalofop.

The addition of an appropriate

adjuvant, such as a crop oil

concentrate (COC), high-

concentrate COC (HCOC), or

a silicon-based surfactant with

a nitrogen source (SNS), can

help overcome this

antagonism.[1][2][3] HCOC

has been shown to be

particularly effective in

mixtures with bispyribac-Na.[2]

[3] Increasing the ratio of

quizalofop in the mixture can

also help mitigate antagonism.

[1]

Inconsistent weed control

despite using quizalofop with

an adjuvant.

Environmental factors such as

low humidity, high temperature,

or rainfall shortly after

application can negatively

impact herbicide uptake. Plant

stress can also be a limiting

factor.[4][5]

Using an oil-based adjuvant

can decrease the rate of

droplet drying in low humidity,

increasing the potential for

absorption.[6] Some adjuvants

can also improve rainfastness.

[5] Avoid applying herbicides to

stressed plants.

Poor spray coverage on weed

foliage.

High surface tension of the

spray solution can lead to

beading of droplets on the leaf

surface, especially on waxy

leaves.

Activator adjuvants, particularly

surfactants, reduce the surface

tension of spray droplets,

leading to better spreading and

adhesion on the leaf surface.

[1][3][7][8]

Clogging of spray nozzles or

product separation in the spray

tank.

Physical or chemical

incompatibility between

quizalofop, other pesticides,

and/or liquid fertilizers in the

tank mix.

Use a compatibility agent to

prevent product separation

and clump formation.[7][9] A

"jar test" can be performed
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beforehand to check the

stability of the mixture.[9]

Increased crop injury after

adjuvant use.

Some adjuvants, particularly

methylated seed oils (MSOs),

are more aggressive in

dissolving the leaf cuticle,

which can lead to greater

herbicide absorption by the

crop as well as the weed.[6]

Always follow the herbicide

and adjuvant labels for

recommended rates and

application instructions.[7][8]

Consider using a less

aggressive adjuvant like a crop

oil concentrate (COC) if crop

sensitivity is a concern.

Frequently Asked Questions (FAQs)
Q1: What are the main types of spray adjuvants and how do they work?

A1: Spray adjuvants are broadly categorized into activator adjuvants and utility adjuvants.[1]

Activator adjuvants directly enhance the efficacy of the herbicide.[7] They include:

Surfactants (Wetting Agents): Reduce the surface tension of spray droplets, allowing for

better spreading and coverage on the leaf surface.[8]

Oils (Crop Oil Concentrates - COC, Methylated Seed Oils - MSO): Help to dissolve the

waxy cuticle of the leaf, which enhances herbicide penetration.[6][8] MSOs are generally

more aggressive than COCs.[6]

Nitrogen-Based Fertilizers (e.g., Ammonium Sulfate - AMS): Can condition hard water and

may increase herbicide uptake and translocation.[6][10]

Utility adjuvants (Special-Purpose Adjuvants) modify the physical properties of the spray

solution.[1][7] They include:

Compatibility agents: Help to mix different pesticides and fertilizers without physical

separation.[7]

Buffering and Conditioning agents: Stabilize the pH of the spray solution and reduce

issues caused by hard water.[7][9]
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Drift control agents: Reduce the number of fine spray droplets that are prone to drifting.

Antifoaming agents: Prevent the formation of foam in the spray tank.

Q2: How do I choose the right adjuvant for my quizalofop application?

A2: The choice of adjuvant depends on several factors, including the target weed species,

environmental conditions, and any tank-mix partners. Always consult the quizalofop product

label for specific adjuvant recommendations.[9] Generally, oil-based adjuvants like petroleum

oil concentrate have been shown to significantly increase quizalofop absorption.[10] When

tank-mixing quizalofop with other herbicides that may cause antagonism, a high-concentrate

crop oil concentrate (HCOC) may be the most effective option.[2][3]

Q3: Can adding an adjuvant overcome herbicide resistance?

A3: While adjuvants cannot reverse genetic resistance to herbicides, they can play a role in

managing it. By maximizing the amount of herbicide taken up by the plant, correctly applied

adjuvants can help control weeds with low-level resistance.[4] However, once a weed

population is highly resistant, the impact of adjuvants is reduced.[4]

Q4: What is the effect of environmental conditions on quizalofop uptake with adjuvants?

A4: Environmental conditions can significantly influence herbicide performance. Low relative

humidity can cause spray droplets to evaporate quickly, reducing absorption. Oil-based

adjuvants can slow this drying process.[6] High humidity can sometimes enhance uptake.[5]

Wet, cold, and cloudy conditions have been observed to exacerbate injury to quizalofop-

resistant rice from quizalofop applications.[11]

Quantitative Data Summary
Table 1: Effect of Adjuvants on 14C-Quizalofop Absorption in Corn (8 hours after treatment)
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Adjuvant 14C-Quizalofop Absorption (%)

Petroleum Oil Concentrate (2.5% v/v) 80%[10]

Nonionic Surfactant (0.25% v/v) 18%[10]

No Adjuvant 8 - 13%[10]

Urea Ammonium Nitrate 8 - 13%[10]

Ammonium Polyphosphate 8 - 13%[10]

Ammonium Sulfate 8 - 13%[10]

Table 2: Influence of Adjuvants on Overcoming Quizalofop-p-ethyl + Bispyribac-Na

Antagonism for Barnyardgrass Control (Observed vs. Expected Control)

Treatment
14 Days After Treatment

(Observed/Expected %)

28 Days After Treatment

(Observed/Expected %)

Quizalofop + Bispyribac (No

Adjuvant)

Antagonistic Interaction

Observed[2]
40% / 97%[2][3]

Quizalofop + Bispyribac +

COC
43% / 95%[2] 58% / 97%[2][3]

Quizalofop + Bispyribac + SNS 63% / 95%[2] 76% / 97%[2][3]

Quizalofop + Bispyribac +

HCOC
86% / 95%[2]

91% / 97% (Neutral

Interaction)[2][3]

Experimental Protocols
Protocol 1: Measuring Quizalofop Foliar Uptake Using Radiolabeled Herbicide

This protocol outlines a method for quantifying the absorption of quizalofop into plant leaves

using a radiolabeled active ingredient (e.g., 14C-quizalofop).

Materials:

14C-quizalofop of known specific activity
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Quizalofop formulation

Selected adjuvants

Microsyringe

Test plants (e.g., volunteer corn, giant foxtail) grown under controlled conditions

Distilled water or an aqueous organic solvent solution (e.g., 10-50% methanol)

Liquid scintillation counter and vials

Biological oxidizer

Methodology:

Plant Preparation: Grow test plants to a specified growth stage (e.g., 3-4 leaf stage) in a

controlled environment.

Treatment Solution Preparation: Prepare the spray solutions by mixing the quizalofop
formulation and the selected adjuvant in water. Add a known amount of 14C-quizalofop to

each solution.

Application: Apply a small, precise droplet (e.g., 1-10 µL) of the radiolabeled treatment

solution to a specific location on a leaf of each plant using a microsyringe.[12]

Harvesting: At predetermined time intervals after application (e.g., 2, 8, 24, 48 hours),

harvest the treated plants.

Leaf Wash: To determine the amount of herbicide that was not absorbed, carefully wash the

surface of the treated leaf with distilled water or an aqueous solvent solution. Collect the

wash solution in a scintillation vial.

Quantification of Unabsorbed Herbicide: Add a scintillation cocktail to the vial containing the

leaf wash and measure the radioactivity using a liquid scintillation counter.

Quantification of Absorbed Herbicide:
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The treated leaf is separated from the rest of the plant.

The plant can be sectioned into parts (e.g., treated leaf, shoot above treated leaf, shoot

below treated leaf, roots).

Combust each plant section in a biological oxidizer to capture the evolved 14CO2.

Measure the radioactivity of the captured 14CO2 using a liquid scintillation counter.

Calculation:

Total Applied Radioactivity: The radioactivity in the initial droplet.

Unabsorbed Radioactivity: Radioactivity measured in the leaf wash.

Absorbed Radioactivity: (Total Applied Radioactivity) - (Unabsorbed Radioactivity).

Percent Absorption: (Absorbed Radioactivity / Total Applied Radioactivity) x 100.

Translocation: The amount of radioactivity recovered in all plant parts except the treated

leaf, expressed as a percentage of the absorbed radioactivity.
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Caption: Workflow for measuring quizalofop uptake using radiolabeling.
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Caption: Adjuvant mechanisms for enhancing quizalofop uptake and action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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